![molecular formula C14H7F2N3S2 B2929083 6-fluoro-N-(4-fluorobenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine CAS No. 862974-61-6](/img/structure/B2929083.png)
6-fluoro-N-(4-fluorobenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine
Overview
Description
“6-fluoro-N-(4-fluorobenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine” is a fluoro 1,2,3-triazole tagged amino bis (benzothiazole) derivative . It is a part of a new series of compounds that were prepared starting from 2-amino benzothiazole . These compounds have been screened for their antimicrobial and cytotoxic activity against four human cancer cell lines (U937, THP-1, Colo205, and A549), and promising compounds have been identified .
Synthesis Analysis
The synthesis of these compounds involves four steps: amination, cyclization, alkylation, and reaction with various azides under sharpless conditions through a click chemistry approach .Molecular Structure Analysis
The molecular structure of these compounds was analyzed based on IR, 1H, 13C NMR, and mass spectral data . The structure of the compounds was confirmed through spectrogram verification .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds include amination, cyclization, alkylation, and reaction with various azides . The reaction of 3-fluorobenzoyl chloride with (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine 4-toluenesulfonate has also been reported .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds were analyzed based on their C, H, and N analysis .Scientific Research Applications
Antitumor Activity
The compound has been evaluated for its antitumor properties. It has shown potential in cytotoxicity studies against various human tumor cell lines, indicating its possible use in cancer therapy .
Anti-Cancer Activity
Isoxazole derivatives of the compound have exhibited anti-cancer activity against Colo205, U937, MCF7, and A549 cancer cell lines, suggesting its application in developing anti-cancer drugs .
Analgesic and Anti-Inflammatory Activities
Some derivatives of the compound have demonstrated significant analgesic and anti-inflammatory activities, which could be beneficial in pain management and inflammation control .
Antimicrobial and Antifungal Properties
There is evidence to suggest that the compound may possess antimicrobial and antifungal properties, which could lead to new treatments for infections .
Medicinal Chemistry
The compound, also known as FFBT-amino, has gained attention in medicinal chemistry due to its potential therapeutic properties. It could be a candidate for drug development processes.
6. Cytotoxic Activity Against Cancer Cell Lines Derivatives of the compound have shown good cytotoxic activity against human cancer cell lines such as U937 and THP-1, which is promising for chemotherapy drug development .
Future Directions
The future directions for these compounds involve further biological testing in in vivo colon cancer models . The compounds have shown promising results in their antimicrobial and cytotoxic activity against four human cancer cell lines, and further testing could help identify more effective compounds .
properties
IUPAC Name |
4-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7F2N3S2/c15-7-4-5-9-11(6-7)21-13(17-9)19-14-18-12-8(16)2-1-3-10(12)20-14/h1-6H,(H,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTBSUCRASDUTRD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=N2)NC3=NC4=C(S3)C=C(C=C4)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7F2N3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-fluoro-N-(4-fluorobenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1,3-benzodioxol-5-yl)-2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-N-methylthiophene-3-sulfonamide](/img/structure/B2929003.png)
![4-bromo-N-{2-[4-(4-bromobenzoyl)piperazino]ethyl}benzenecarboxamide](/img/structure/B2929005.png)
![tert-Butyl 7-hydroxy-1-azaspiro[3.5]nonane-1-carboxylate](/img/structure/B2929009.png)
![3-(4-chlorobenzyl)-9-(furan-2-ylmethyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2929010.png)
![3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-7-methyl-1,3-dihydro-2H-indol-2-one](/img/structure/B2929015.png)
![N-(3-methylbutyl)-2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide](/img/structure/B2929016.png)
![N-(1-cyanocyclohexyl)-N-methyl-2-[2-(3-methyl-1H-1,2,4-triazol-5-yl)morpholin-4-yl]acetamide](/img/structure/B2929017.png)
![1-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-(4-fluorophenyl)-1H-pyrazol-5-amine](/img/structure/B2929020.png)
![(E)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide](/img/structure/B2929021.png)
